Cas no 63307-62-0 (ammonia;1-hydroxybenzotriazole)

Ammonia and 1-hydroxybenzotriazole (HOBt) are key reagents in synthetic chemistry, each serving distinct roles. Ammonia (NH₃) is a versatile inorganic compound widely used as a nitrogen source, base, or ligand in organic synthesis, catalysis, and industrial processes. 1-Hydroxybenzotriazole is an organic additive primarily employed in peptide coupling reactions to minimize racemization and enhance efficiency. It acts as a coupling agent activator, improving yields in amide bond formation. Both compounds are valued for their reactivity and reliability in laboratory and industrial settings. Proper handling is essential due to ammonia’s volatility and HOBt’s potential sensitivity to shock when dry.

ammonia;1-hydroxybenzotriazole structure

63307-62-0 structure

Product Name:ammonia;1-hydroxybenzotriazole

CAS No:63307-62-0

MF:C₆H₈N₄O

MW:152.153920173645

MDL:MFCD01663749

CID:508889

PubChem ID:113175

Update Time:2025-06-30

ammonia;1-hydroxybenzotriazole Chemical and Physical Properties

Names and Identifiers

- 1H-Benzotriazole,1-hydroxy-, ammonium salt (1:1)
- 1-hydroxy-1H-benzotriazole, ammonium salt
- AMMONIUM1-HYDROXYBENZOTRIAZOLE
- HOBtsalts
- Varioussaltsof1-HOBtsolutione.g.ammoniasalt
- N-Hydroxybenzotrizole
- 1H-Benzotriazole, 1-hydroxy-, ammonium salt
- 1-Hydroxybenzotriazole, ammonium salt
- 1-Hydroxy-1H-benzotriazole ammonium salt
- 1h-benzotriazol-1-ol ammoniate(1:1)
- HOBt NH3
- azane; 1-hydroxybenzotriazole
- 1H-Benzotriazole, 1-hydroxy-, ammonium salt (1:1)
- URQAMACHHWVNRD-UHFFFAOYSA-N
- 1-hydroxybenzotriazole ammonia salt
- 1H-1,2,3-benzotriazol-1-olamine
- 1H
- ammonia;1-hydroxybenzotriazole
- SCHEMBL563462
- SCHEMBL7424280
- C6H8N4O
- AKOS030238861
- 63307-62-0
- 1H-1,2,3-benzotriazol-1-ol amine
- DTXSID20979406
- AS-64384
- EINECS 264-090-5
- azane;1-hydroxybenzotriazole
- 1H-Benzotriazol-1-ol--ammonia (1/1)
- MDL： MFCD01663749
- Inchi： 1S/C6H5N3O.H3N/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4,10H;1H3
- InChI Key： URQAMACHHWVNRD-UHFFFAOYSA-N
- SMILES： ON1C2C=CC=CC=2N=N1.N

Computed Properties

Exact Mass: 152.07000
Monoisotopic Mass: 152.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.9

Experimental Properties

PSA: 53.77000
LogP: 1.15340

ammonia;1-hydroxybenzotriazole Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X85045-1g	1-Hydroxy-1H-benzotriazole， ammonium salt	63307-62-0	≥95%	1g	¥178.0	2023-09-05
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